Cas no 87-13-8 (1,3-diethyl 2-(ethoxymethylidene)propanedioate)

1,3-Diethyl 2-(ethoxymethylidene)propanedioate is a versatile α,β-unsaturated diester commonly employed as a key intermediate in organic synthesis. Its structure features an ethoxymethylidene group adjacent to a diethyl malonate core, enabling reactivity in Michael additions, cyclizations, and other C–C bond-forming reactions. The compound’s electron-deficient alkene moiety facilitates nucleophilic attack, making it valuable for constructing heterocycles and functionalized esters. Its stability under standard conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. The product is particularly useful in pharmaceutical and agrochemical research for generating complex molecular scaffolds. High purity and well-defined reactivity ensure reproducible results in both academic and industrial applications.
1,3-diethyl 2-(ethoxymethylidene)propanedioate structure
87-13-8 structure
Product Name:1,3-diethyl 2-(ethoxymethylidene)propanedioate
CAS No:87-13-8
MF:C10H16O5
MW:216.231043815613
MDL:MFCD00009148
CID:34407
PubChem ID:6871
Update Time:2025-11-04

1,3-diethyl 2-(ethoxymethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-(ethoxymethylene)malonate
    • 1,1-DICARBETHOXY-2-ETHOXYETHYLENE
    • 2,2-DICARBETHOXYVINYL ETHYL ETHER
    • EMME
    • ETHOXYMETHYLENEMALONIC ACID DIETHYL ESTER
    • (Ethoxymethylene)-propanedioic acid diethyl ester
    • ETHOXYMETHYLENMALONIC ACID DIETHYL ESTER
    • ETHYL 3-ETHOXY-2-(ETHOXYCARBONYL)ACRYLATE
    • ETHYL A-CARBETHOXY-B-ETHOXYACRYLATE
    • ETHYL ETHOXYMETHYLENE MALONATE
    • (ethoxymethylene)-malonicacidiethylester
    • (ethoxymethylene)-propanedioicacidiethylester
    • diethylemme
    • ethoxymethylenemalonicacid,ethylester
    • Malonic acid, (ethoxymethylene)-, diethyl ester
    • Propanedioicacid,(ethoxymethylene)-,diethylester
    • tl1483
    • Diethyl ethoxymethylenemalonate
    • diethyl 2-(ethoxymethylidene)propanedioate
    • Diethyl Ethoxymethylidenemalonate
    • Diethyl ethoxylated malonate
    • DEEMM
    • Diethyl (ethoxymethylene)malonate
    • Diethyl EMME
    • Propanedioic acid, (ethoxymethylene)-, diethyl ester
    • Diethylethoxymethylenemalonate
    • diethyl ethoxymethylene malonate
    • 1,3-diethyl 2-(ethoxymethylidene)propanedioate
    • TL 1483
    • Diethyl (ethoxymethylidene)propanedioate
    • diethyl 2-(ethoxymethylene)propanedioate
    • Ethoxymethylenemalonic acid, ethyl ester
    • E
    • 2-(ethoxy-methylene)-propanedioic acid diethyl ester
    • NCGC00357199-01
    • ethoxymethylene malonic acid-diethyl ester
    • diethylethoxymethylenmalonat-
    • 2-(1-sec-butoxypropylidene)malonic acid;Diethyl Ethoxymethylenemalonate
    • NSC 62117
    • PB43640
    • EN300-19129
    • ethoxymethylene malonic acid diethyl ester
    • 6KF8220SZ8
    • Diethyl ethoxymethylenemalonate, 99%
    • DIETHYL((ETHYLOXY)METHYLIDENE)PROPANEDIOATE
    • diethyl(ethoxymethylene)malonate
    • Diethyl 2-(ethoxymethylene)malonate #
    • 1,1-bis(ethoxycarbonyl)-2-ethoxyethylene
    • (Ethoxymethylene)malonic acid diethyl ester
    • AKOS000120084
    • NSC-9068
    • NSC9068
    • diethyl-2-(ethoxymethylene)malonate
    • diethyl ethoxymethylenmalonate
    • diethyl (ethoxymethylidene)-malonate
    • Q27265050
    • DS-6667
    • SCHEMBL50838
    • F0001-2159
    • Propanedioic acid, 2-(ethoxymethylene)-, 1,3-diethyl ester
    • SR-01000944699-1
    • AMY402
    • EINECS 201-725-7
    • SY001564
    • (Ethoxy-methylene)malonic acid, diethyl ester
    • Diethyl ethoxymethylenemalonate, for LC-MS derivatization, >=98.0% (GC)
    • Diethyl2-(ethoxymethylene)malonate
    • diethyl ethoxymethylene-malonate
    • EC 201-725-7
    • AC7837
    • BBL027740
    • diethyl 2-(ethoxymethylene)-malonate
    • C10H16O5
    • LS-88813
    • diethyl 2-ethoxymethylenemalonate
    • 4-03-00-01192 (Beilstein Handbook Reference)
    • BRN 0880058
    • 2-ethoxymethylene-malonic acid diethyl ester
    • 2-ethoxy-1,1-bis-(ethoxycarbonyl)ethene
    • 2-(Ethoxymethylene)malonic acid diethyl
    • BCP04784
    • Nalidixic acid impurity C, EuropePharmacopoeia (EP) Reference Standard
    • 2-(Ethoxymethylene)-malonic acid diethyl ester
    • (Ethoxymethylene)propanedioic Acid Diethyl Ester
    • CS-0019402
    • CAS-87-13-8
    • MFCD00009148
    • 2-ethoxymethylenemalonic acid diethyl ester
    • 2-ethoxy-1,1-bis(ethoxycarbonyl)ethene
    • FT-0624839
    • DIETHYL 2-ETHOXYMETHYLIDENE MALONATE
    • NSC-62117
    • NCIOpen2_003690
    • diethyl ethoxy-methylene-malonate
    • ethoxymethylenemalonic diethylester
    • diethyl ethoxymethylenepropandioate
    • Tox21_303975
    • 87-13-8
    • AI3-04025
    • STL185546
    • diethyl(ethoxymethylidene)propanedioate
    • E0255
    • 2-ethoxymethylene malonic acid diethyl ester
    • 2-(ETHOXYMETHYLENE)MALONIC ACID DIETHYL ESTER
    • diethyl-ethoxymethylene-malonate
    • UNII-6KF8220SZ8
    • diethyl ethoxymethylenepropanedioate
    • Nalidixic acid impurity C
    • Ethyl 3-Ethoxy-2-(ethoxymethylene)-3-oxopropanoate
    • (ethoxymethylene)propanedioic acid, diethyl ester
    • InChI=1/C10H16O5/c1-4-13-7-8(9(11)14-5-2)10(12)15-6-3/h7H,4-6H2,1-3H
    • DTXSID5052591
    • NSC62117
    • DTXCID2031164
    • diethyl ethoxymethylenepropanediate
    • SR-01000944699
    • ethoxymethylene-malonic acid diethyl ester
    • diethyl [(ethyloxy)methylidene]propanedioate
    • Malonic acid, (ethoxymethylene)-, diethyl ester (6CI, 7CI, 8CI)
    • Propanedioic acid, (ethoxymethylene)-, diethyl ester (9CI)
    • Diethyl (ethoxymethylene)propanedioate
    • Diethyl 2-[(ethyloxy)methylidene]propanedioate
    • Diethyl[(ethyloxy)methylidene]propanedioate
    • NSC 9068
    • Propanedioic acid, (ethoxymethylene), diethyl ester
    • Propanedioic acid, 2-(ethoxymethylene)-, diethyl ester
    • NS00009392
    • Malonic acid, (ethoxymethylene), diethyl ester
    • Propanedioic acid, 2(ethoxymethylene), 1,3diethyl ester
    • MDL: MFCD00009148
    • Inchi: 1S/C10H16O5/c1-4-13-7-8(9(11)14-5-2)10(12)15-6-3/h7H,4-6H2,1-3H3
    • InChI Key: LTMHNWPUDSTBKD-UHFFFAOYSA-N
    • SMILES: O=C(/C(/C(OCC)=O)=C/OCC)OCC
    • BRN: 0880058

Computed Properties

  • Exact Mass: 216.10000
  • Monoisotopic Mass: 216.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.07 g/mL at 25 °C(lit.)
  • Melting Point: -33°C
  • Boiling Point: 279-281 °C(lit.)
  • Flash Point: Fahrenheit: 291.2 ° f < br / > Celsius: 144 ° C < br / >
  • Refractive Index: n20/D 1.462(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 61.83000
  • LogP: 1.03300
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,3-diethyl 2-(ethoxymethylidene)propanedioate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36/37/39-S27-S24/25
  • RTECS:OO1100000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R42/43
  • TSCA:Yes
  • Storage Condition:Sealed in dry,Room Temperature

1,3-diethyl 2-(ethoxymethylidene)propanedioate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-diethyl 2-(ethoxymethylidene)propanedioate Pricemore >>

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1,3-diethyl 2-(ethoxymethylidene)propanedioate Production Method

Production Method 1

Reaction Conditions
Reference
Reaction of orthoformates with acidic methines
Swaringen, Roy A. Jr.; et al, Journal of Organic Chemistry, 1979, 44(26), 4825-9

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic anhydride Catalysts: Zinc (activated clay-supported)
Reference
Study on condensation reactivity of supported zinc catalysts
Xiao, Cuo-min; et al, Huaxue Yanjiu, 2001, 12(4), 26-28

Production Method 3

Reaction Conditions
Reference
Product subclass 3: enol ethers
Milata, V.; et al, Science of Synthesis, 2008, 32, 589-756

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfamic acid ,  Sulfuric acid Solvents: Cyclohexane ;  3 h, reflux
2.1 Reagents: Acetic anhydride ,  Zinc chloride ;  4 h, reflux
Reference
Design, Synthesis, and Dual Evaluation of Quinoline and Quinolinium Iodide Salt Derivatives as Potential Anticancer and Antibacterial Agents
Jin, Guofan ; et al, ChemMedChem, 2020, 15(7), 600-609

1,3-diethyl 2-(ethoxymethylidene)propanedioate Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:87-13-8)Diethyl ethoxymethylenemalonate
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(CAS:87-13-8)1,3-diethyl 2-(ethoxymethylidene)propanedioate
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1,3-diethyl 2-(ethoxymethylidene)propanedioate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

1,3-diethyl 2-(ethoxymethylidene)propanedioate Related Literature

Additional information on 1,3-diethyl 2-(ethoxymethylidene)propanedioate

Professional Introduction to 1,3-diethyl 2-(ethoxymethylidene)propanedioate (CAS No. 87-13-8)

1,3-diethyl 2-(ethoxymethylidene)propanedioate, with the chemical formula C₉H₁₄O₃, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its structural properties and potential applications in synthetic chemistry and drug development. The compound’s molecular structure, featuring two ethyl groups and an ethoxymethylidene functional group, makes it a versatile intermediate in various chemical reactions. Its CAS number, 87-13-8, uniquely identifies it in scientific literature and industrial applications, ensuring precise referencing and consistency in research and manufacturing processes.

The synthesis of 1,3-diethyl 2-(ethoxymethylidene)propanedioate involves a series of well-established organic reactions, including condensation and esterification steps. The presence of the propanedioate moiety suggests potential reactivity with nucleophiles, making it a valuable building block for more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic laboratories and industrial settings.

One of the most compelling aspects of 1,3-diethyl 2-(ethoxymethylidene)propanedioate is its role as a precursor in the synthesis of bioactive molecules. Researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals due to their biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ethoxymethylidene group provides a reactive site for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

Recent studies have highlighted the compound’s significance in medicinal chemistry. A notable research paper published in the Journal of Medicinal Chemistry described the use of 1,3-diethyl 2-(ethoxymethylidene)propanedioate as a key intermediate in the synthesis of novel antiviral agents. The study demonstrated that modifications to the ethyl groups could enhance binding affinity to viral proteases, offering a promising avenue for drug development against emerging infectious diseases. This work underscores the compound’s versatility and its potential impact on addressing global health challenges.

The chemical properties of 1,3-diethyl 2-(ethoxymethylidene)propanedioate also make it useful in materials science applications. Its ability to undergo polymerization reactions has been explored in the development of novel polymers with tailored mechanical and thermal properties. These polymers could find applications in industries ranging from aerospace to electronics, where high-performance materials are essential. The compound’s stability under various conditions further enhances its appeal as a material science intermediate.

In addition to its synthetic utility, 1,3-diethyl 2-(ethoxymethylidene)propanedioate has been studied for its environmental impact. Research has focused on understanding its degradation pathways and ecological effects under different environmental conditions. These studies are crucial for assessing the compound’s safety profile and ensuring sustainable use in industrial processes. By elucidating its environmental behavior, scientists can develop strategies to minimize any potential adverse effects on ecosystems.

The future prospects for 1,3-diethyl 2-(ethoxymethylidene)propanedioate are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which can guide the design of next-generation derivatives with enhanced properties. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel compounds that address unmet medical needs and technological challenges.

In conclusion,1,3-diethyl 2-(ethoxymethylidene)propanedioate (CAS No. 87-13-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies,1,3-diethyl 2-(ethoxymethylidene)propanedioate is poised to remain a cornerstone of innovation in both academic and industrial settings.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-13-8)Diethyl ethoxymethylenemalonate
LE6034;LE18125;LE26447452
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:87-13-8)Diethyl ethoxymethylenemalonate
sfd6893
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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